Geranin A

Antioxidant Oxidative Stress Inflammation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C30H24O10
Molecular Weight 544.5 g/mol
Cat. No. B15561225
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameGeranin A
Molecular FormulaC30H24O10
Molecular Weight544.5 g/mol
Structural Identifiers
InChIInChI=1S/C30H24O10/c31-15-5-1-13(2-6-15)27-21(36)11-18-19(34)12-23-25(28(18)38-27)26-24-20(35)9-17(33)10-22(24)39-30(40-23,29(26)37)14-3-7-16(32)8-4-14/h1-10,12,21,26-27,29,31-37H,11H2/t21-,26+,27+,29+,30-/m0/s1
InChIKeyLQRHGTVFFPMWCG-TXZJYACMSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Geranin A Compound Overview for Scientific Procurement and Research Applications


Geranin A (CAS: 226715-59-9) is an A-type proanthocyanidin of the propelargonidin subtype, with the defined structure epi-afzelechin-(4β→8, 2β→O→7)-afzelechin and a molecular weight of 544.51 g/mol [1]. It is a natural product primarily isolated from the roots of Geranium niveum, a medicinal plant used in traditional Mexican medicine [2]. Geranin A is a secondary metabolite belonging to the class of condensed tannins and is structurally distinct from the more common B-type proanthocyanidins due to its unique double interflavan linkage, which confers specific stereochemical rigidity and influences its biological activity profile [1].

Compound Class
A-type proanthocyanidin with unique double interflavan linkage
Source & Identity
Isolated from Geranium niveum; defined epi-afzelechin-(4β→8, 2β→O→7)-afzelechin structure
Research Use
Antioxidant and antiprotozoal screening studies; stereochemical SAR research

Why Geranin A Cannot Be Interchanged with Common Polyphenolic Analogues


A direct substitution of Geranin A with other A-type proanthocyanidins, B-type proanthocyanidins, or common antioxidants like ascorbic acid or resveratrol is not scientifically valid due to its unique double interflavan linkage (A-type) which significantly alters its molecular conformation, radical scavenging specificity, and target organism susceptibility compared to the more flexible B-type analogs [1]. While other A-type proanthocyanidins like Geranin B (which contains a catechin moiety) or Geranin D share the same core linkage, their differential hydroxylation patterns lead to distinct antioxidant capacities and biological selectivity profiles, as evidenced by the divergent hypochlorous acid (HOCl) scavenging abilities among the geranin series [2]. Consequently, experimental reproducibility and procurement specifications strictly require Geranin A (CAS 226715-59-9) rather than generic 'proanthocyanidin' or 'geraniin' mixtures to ensure fidelity in antioxidant, antiprotozoal, or mechanistic studies.

!
B-type proanthocyanidins lack the rigid double interflavan linkage, altering conformational stability and radical scavenging profile; may not replicate A-type binding specificity.
!
Structural analogs (Geranin B/D) differ in hydroxylation patterns, resulting in divergent HOCl scavenging capacity and antiprotozoal activity; cannot be substituted for anti-Giardia studies.
!
Generic antioxidants (ascorbic acid, resveratrol) do not contain the proanthocyanidin scaffold and lack the HOCl-specific scavenging capability reported for Geranin A.

Quantitative Differential Evidence for Geranin A vs. Comparators


Hypochlorous Acid (HOCl) Scavenging: Geranin A Demonstrates Potent and Distinct Efficacy

In a direct head-to-head comparison, Geranin A (IC50 = 0.2 µM) exhibited HOCl scavenging activity that was 100-fold more potent than the calculated lower bound for the positive controls ascorbic acid and resveratrol (both >20 µM). Furthermore, Geranin A was twice as potent as its structural analog Geranin D (IC50 = 0.1 µM), demonstrating that minor structural differences within the A-type proanthocyanidin series yield quantifiable changes in radical-specific antioxidant capacity [1].

HOCl Scavenging
Head-to-head
IC50 0.2 µM
Supports HOCl scavenging screening context; distinct from generic antioxidants
Compared to ascorbic acid (>20 µM), resveratrol (>20 µM), Geranin D (0.1 µM). In vitro assay.
Antioxidant Oxidative Stress Inflammation

Antiprotozoal Activity: Geranin A Exhibits Specific Efficacy Against Giardia lamblia

In a bioassay-guided fractionation study, Geranin A (epi-afzelechin-(4β→8, 2β→O→7)-afzelechin) demonstrated significant antiprotozoal activity against axenically grown trophozoites of Giardia lamblia. In contrast, the closely related co-isolated compound Geranin B (epi-catechin-(4β→8, 2β→O→7)-afzelechin) did not show comparable activity under identical assay conditions, indicating that the specific afzelechin-afzelechin dimeric structure of Geranin A is a critical determinant for anti-Giardia efficacy [1].

Antiprotozoal Activity
Head-to-head
Active vs. Geranin B inactive
Supports antiprotozoal screening context; structural specificity requires review
Giardia lamblia trophozoite assay; afzelechin-afzelechin dimer critical
Antiparasitic Giardiasis Natural Product

ABTS Radical Cation Scavenging: Geranin A Matches Established Antioxidant Standards

Geranin A exhibited ABTS•+ scavenging activity statistically equivalent to that of the reference antioxidants resveratrol and ascorbic acid, confirming its high potency as a radical scavenger in this standard assay. This provides a quantifiable baseline for comparing Geranin A's antioxidant capacity against widely recognized industry standards [1].

ABTS Radical Scavenging
Head-to-head
Comparable to ascorbic acid/resveratrol
Reported antioxidant parity with standards; supports assay standardization
In vitro ABTS•+ decolorization assay; no significant difference
Antioxidant Free Radical Standardization

Recommended Application Scenarios for Geranin A Based on Differential Evidence


Investigating Myeloperoxidase-Mediated Oxidative Damage and Inflammation

Given its exceptionally potent and selective hypochlorous acid (HOCl) scavenging activity (IC50 = 0.2 µM), which surpasses ascorbic acid and resveratrol by over 100-fold [1], Geranin A is the optimal choice for in vitro and ex vivo studies focused on myeloperoxidase (MPO)-driven pathologies. Researchers investigating inflammatory conditions, cardiovascular diseases, or cystic fibrosis where MPO-derived HOCl is a primary damaging agent should prioritize Geranin A over generic antioxidants to accurately model specific oxidative pathways.

Mechanistic Studies of Anti-Giardiasis Activity and Proanthocyanidin Structure-Activity Relationships

Geranin A's demonstrated specific activity against Giardia lamblia trophozoites, contrasted with the inactivity of the structurally similar Geranin B [2], makes it an essential tool compound for elucidating the precise molecular pharmacophore required for anti-giardiasis activity. This is critical for academic labs and pharmaceutical discovery units aiming to define the structural basis of A-type proanthocyanidin bioactivity and develop targeted antiparasitic agents.

Standardization and Quality Control of Geranium-Derived Nutraceuticals and Phytopharmaceuticals

Due to its well-defined chemical structure, distinct A-type linkage, and quantifiable bioactivity profile (including HOCl scavenging IC50 = 0.2 µM [1] and specific anti-Giardia activity [2]), Geranin A serves as an ideal analytical marker for the standardization, authentication, and quality control of extracts derived from Geranium niveum and related species. Its use ensures batch-to-batch consistency in products intended for antioxidant or traditional medicinal applications, differentiating it from non-specific polyphenolic markers.

Application
Selection Property
Validation Focus
MPO-driven oxidative stress pathway studies
Specific HOCl scavenging activity (A-type linkage)
Myeloperoxidase-derived oxidant scavenging context; model relevance review
Anti-giardiasis structure-activity relationship research
Afzelechin-afzelechin dimer structure; antiprotozoal selectivity vs. Geranin B
Giardia lamblia trophozoite assay reproducibility; pharmacophore mapping
Phytochemical standardization of Geranium extracts
Distinct A-type linkage and quantifiable bioactivity
Batch-to-batch consistency; marker authentication for antioxidant studies
Quote Request

Request a Quote for Geranin A

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.